1,3-BUTADIENE-1,1,3-TRICARBONITRILE, 2-AMINO-4-(p-(DIMETHYLAMINO)PHENY L)-
1,3-BUTADIENE-1,1,3-TRICARBONITRILE, 2-AMINO-4-(p-(DIMETHYLAMINO)PHENY L)-
Brand Name:
Vulcanchem
CAS No.:
100991-84-2
VCID:
VC0217218
InChI:
InChI=1S/C15H13N5/c1-20(2)14-5-3-11(4-6-14)7-12(8-16)15(19)13(9-17)10-18/h3-7H,19H2,1-2H3/b12-7+
SMILES:
CN(C)C1=CC=C(C=C1)C=C(C#N)C(=C(C#N)C#N)N
Molecular Formula:
C14H21N7
Molecular Weight:
263.3 g/mol
1,3-BUTADIENE-1,1,3-TRICARBONITRILE, 2-AMINO-4-(p-(DIMETHYLAMINO)PHENY L)-
CAS No.: 100991-84-2
Main Products
VCID: VC0217218
Molecular Formula: C14H21N7
Molecular Weight: 263.3 g/mol
| CAS No. | 100991-84-2 |
|---|---|
| Product Name | 1,3-BUTADIENE-1,1,3-TRICARBONITRILE, 2-AMINO-4-(p-(DIMETHYLAMINO)PHENY L)- |
| Molecular Formula | C14H21N7 |
| Molecular Weight | 263.3 g/mol |
| IUPAC Name | (3Z)-2-amino-4-[4-(dimethylamino)phenyl]buta-1,3-diene-1,1,3-tricarbonitrile |
| Standard InChI | InChI=1S/C15H13N5/c1-20(2)14-5-3-11(4-6-14)7-12(8-16)15(19)13(9-17)10-18/h3-7H,19H2,1-2H3/b12-7+ |
| Standard InChIKey | QUMMZKVVUJLANA-KPKJPENVSA-N |
| Isomeric SMILES | CN(C)C1=CC=C(C=C1)/C=C(\C#N)/C(=C(C#N)C#N)N |
| SMILES | CN(C)C1=CC=C(C=C1)C=C(C#N)C(=C(C#N)C#N)N |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)C=C(C#N)C(=C(C#N)C#N)N |
| Synonyms | 1,3-BUTADIENE-1,1,3-TRICARBONITRILE, 2-AMINO-4-(p-(DIMETHYLAMINO)PHENY L)- |
| PubChem Compound | 5866373 |
| Last Modified | Dec 03 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume